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Compound of Interest

Compound Name: GS-829845

Cat. No.: B2794753 Get Quote

GS-829845 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and handling of GS-829845.

Solubility Data
The solubility of GS-829845 in various solvents is a critical factor for successful in vitro and in

vivo experiments. Below is a summary of the available solubility data.

Solvent Concentration Molarity Notes

DMSO 100 mg/mL 279.78 mM

Requires sonication

for complete

dissolution. Use of

fresh, non-

hygroscopic DMSO is

recommended.[1][2]

Note: For aqueous-based solutions for in vivo use, GS-829845 can be prepared as a

suspended solution. One protocol involves creating a 2.5 mg/mL suspension by first dissolving

the compound in DMSO and then mixing with PEG300, Tween-80, and saline.[1]
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Preparation of a 100 mg/mL DMSO Stock Solution:

Weigh the desired amount of GS-829845 powder in a sterile container.

Add the appropriate volume of fresh, anhydrous DMSO to achieve a final concentration of

100 mg/mL.

Vortex the mixture briefly to suspend the powder.

Place the solution in an ultrasonic water bath and sonicate until the solution is clear and all

solid has dissolved.[1][2]

Once dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated

freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months). Ensure the vials are sealed tightly to protect from moisture and

light.

Troubleshooting and FAQs
Here are some common issues and questions that may arise during the handling of GS-
829845.

Q1: My GS-829845 is not fully dissolving in DMSO.

A1: There are several potential reasons for incomplete dissolution:

Insufficient Sonication: GS-829845 requires ultrasonic treatment to fully dissolve in DMSO at

high concentrations. Ensure you are sonicating for an adequate amount of time until the

solution is clear.

Hygroscopic DMSO: DMSO readily absorbs moisture from the air. The presence of water

can significantly decrease the solubility of GS-829845. Always use newly opened or properly

stored anhydrous DMSO.

Concentration Too High: While the reported solubility is 100 mg/mL, variations in compound

purity or ambient conditions could slightly alter this. Try preparing a slightly more dilute
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solution.

Q2: Can I dissolve GS-829845 directly in aqueous buffers like PBS?

A2: Direct dissolution in aqueous buffers is not recommended due to the low aqueous solubility

of GS-829845. For cell-based assays, it is standard practice to first prepare a concentrated

stock solution in DMSO and then dilute this stock into your aqueous culture medium. Ensure

the final concentration of DMSO in the medium is low (typically <0.1%) to avoid solvent-

induced cellular toxicity.

Q3: How should I store my GS-829845 stock solution?

A3: For optimal stability, stock solutions of GS-829845 in DMSO should be aliquoted and

stored frozen. Recommended storage conditions are:

-20°C: for up to 1 month.

-80°C: for up to 6 months. Avoid repeated freeze-thaw cycles as this can lead to degradation

of the compound. Keep solutions protected from light.

Q4: I see precipitation in my culture medium after adding the GS-829845 DMSO stock.

A4: This is likely due to the compound precipitating out of the aqueous solution upon dilution.

To mitigate this:

Increase Mixing: Ensure rapid and thorough mixing of the DMSO stock into the aqueous

medium.

Lower Final Concentration: The final concentration of GS-829845 in your experiment may be

exceeding its solubility limit in the aqueous medium.

Use a Carrier: For some applications, the use of a carrier solvent system or formulating as a

suspension might be necessary.
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The following diagram outlines the recommended workflow for preparing a stock solution of

GS-829845.
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Caption: Workflow for preparing GS-829845 stock solution.
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GS-829845 is an active metabolite of Filgotinib and functions as a preferential inhibitor of

JAK1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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